Cas no 1783749-68-7 (5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole)

5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole is a halogenated pyrazole derivative featuring a bromo substituent at the 5-position and a trifluoromethyl group at the 4-position. This compound is a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and trifluoromethyl groups enhances its reactivity, enabling selective functionalization and cross-coupling reactions. Its stable pyrazole core and electron-withdrawing substituents make it valuable for constructing heterocyclic frameworks with tailored properties. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. High purity grades are available for research and industrial applications.

5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole structure

1783749-68-7 structure

Product Name:5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole

CAS No:1783749-68-7

MF:C₅H₄BrF₃N₂

MW:228.997870445251

MDL:MFCD26516243

CID:4613920

PubChem ID:84736030

Update Time:2025-10-29

5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole
- 5-bromo-1-methyl-4-(trifluoromethyl)pyrazole
- MDL： MFCD26516243
- Inchi： 1S/C5H4BrF3N2/c1-11-4(6)3(2-10-11)5(7,8)9/h2H,1H3
- InChI Key： ZOCNGCZWIOOWRP-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)(F)F)C=NN1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
XLogP3: 2.1
Topological Polar Surface Area: 17.8

5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM326787-100mg	5-bromo-1-methyl-4-(trifluoromethyl)pyrazole	1783749-68-7	95%+	100mg	$520	2023-02-02
Chemenu	CM326787-250mg	5-bromo-1-methyl-4-(trifluoromethyl)pyrazole	1783749-68-7	95%+	250mg	$731	2023-02-02
Chemenu	CM326787-500mg	5-bromo-1-methyl-4-(trifluoromethyl)pyrazole	1783749-68-7	95%+	500mg	$1139	2023-02-02
Chemenu	CM326787-1g	5-bromo-1-methyl-4-(trifluoromethyl)pyrazole	1783749-68-7	95%+	1g	$1451	2023-02-02
eNovation Chemicals LLC	D634147-0.5g	5-bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole	1783749-68-7	95%	0.5g	$685	2024-08-03
eNovation Chemicals LLC	D634147-1g	5-bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole	1783749-68-7	95%	1g	$875	2024-08-03
TRC	B815245-2.5mg	5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole	1783749-68-7		2.5mg	$ 50.00	2022-06-06
TRC	B815245-5mg	5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole	1783749-68-7		5mg	$ 70.00	2022-06-06
TRC	B815245-25mg	5-Bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole	1783749-68-7		25mg	$ 275.00	2022-06-06
Enamine	EN300-309438-0.05g	5-bromo-1-methyl-4-(trifluoromethyl)-1H-pyrazole	1783749-68-7	95%	0.05g	$193.0	2023-09-05